3-Octanone

• CAS No.: 106-68-3
• Product Name: 3-Octanone
• Molecular Formula: C8H16O
• Molecular Weight: 128.21 g/mol
• IUPAC Name: octan-3-one
• Standard InChI: InChI=1S/C8H16O/c1-3-5-6-7-8(9)4-2/h3-7H2,1-2H3
• Standard InChIKey: RHLVCLIPMVJYKS-UHFFFAOYSA-N
• SMILES: CCCCCC(=O)CC
• Canonical SMILES: CCCCCC(=O)CC
• Boiling Point: 332.6 to 334.4 °F at 760 mm Hg (USCG, 1999); 167.5 °C; 157-162 °C; 315°F
• Colorform: Colorless liquid
• Density: 0.822 (USCG, 1999); d15 0.83; 0.820-0.824 at 20 °C/20 °C; Relative density (water = 1): 0.82; 0.817-0.821 (23°); 0.82
• Flash Point: 115 °F (USCG, 1999); 43 °C c.c., 57.2 °C o.c.; 115°F
• Melting Point: -70 °F (NIOSH, 2016); -56.7 °C; -70°F
• Physical Description: Ethyl amyl ketone appears as a clear colorless liquid with a pungent odor. Insoluble in water and partially soluble in alcohol. Flash point of 138°F. Vapors are denser than air and may have a narcotic effect in high concentrations. Used in making perfumes and as a solvent for nitrocellulose and vinyl resins.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; colourless, oily liquid with a herbaceous, fruity warm odour; Colorless liquid with a pungent odor.
• Description: 3-octanone is a dialkyl ketone that is octane in which the two methylene protons at position 3 have been replaced by an oxo group. It has a role as a human urinary metabolite, an insect attractant, a fungal metabolite, an antifeedant, a plant metabolite and a biomarker. It derives from a hydride of an octane.; , also known as 3-oxooctane or amyl ethyl ketone, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). has been detected in multiple biofluids, such as feces and saliva. exists in all eukaryotes, ranging from yeast to humans. can be biosynthesized from octane. is a sweet, butter, and fresh tasting compound that can be found in a number of food items such as rocket salad (ssp. ), sweet basil, lemon balm, and rosemary. This makes a potential biomarker for the consumption of these food products.; Ethyl amyl ketone appears as a clear colorless liquid with a pungent odor. Insoluble in water and partially soluble in alcohol. Flash point of 138°F. Vapors are denser than air and may have a narcotic effect in high concentrations. Used in making perfumes and as a solvent for nitrocellulose and vinyl resins.
• Solubility: Insoluble (NIOSH, 2016); 0.02 M; 2.6 mg/mL at 20 °C; Miscible with ethanol, ether; Miscible with oxygenated solvents.; In water, 2.6X10+3 mg/L at 20 °C; Solubility in water, g/100ml at 20 °C: 0.3; soluble in most common organic solvents; insoluble in water; 1 ml in 5 ml 60% alcohol; 1 ml in 3 ml 70% alcohol (in ethanol)
• Synonyms: 3-octanone
• Vapor Density: Relative vapor density (air = 1): 4.4
• Vapor Pressure: 2 mm Hg (NIOSH, 2016); 2.00 mmHg; 2 mm Hg at 20 °C; Vapor pressure, kPa at 25 °C: 0.267; 2 mmHg
• PubChem Compound: 246728
• Last Modified: Nov 11 2021